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Compound of Interest

Compound Name: 3-Nitro-2-pentene

Cat. No.: B15487713

An In-Depth Technical Guide to 3-Nitro-2-pentene

Introduction

3-Nitro-2-pentene is a conjugated nitroalkene, a class of organic compounds recognized for
their significant utility as versatile intermediates in organic synthesis. The presence of the nitro
group, a powerful electron-withdrawing group, in conjugation with a carbon-carbon double
bond, renders the molecule highly susceptible to nucleophilic attack and participation in various
cycloaddition reactions. This guide provides a comprehensive overview of the molecular
properties, synthesis, and chemical reactivity of 3-Nitro-2-pentene, tailored for researchers
and professionals in chemical and pharmaceutical development.

Molecular Properties

The fundamental molecular characteristics of 3-Nitro-2-pentene are summarized below. The
compound exists as (E) and (Z) stereoisomers, with the (E)-isomer generally being the more
stable.
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Property Value Reference
Molecular Formula CsHsNO2 [1112]
Molecular Weight 115.13 g/mol [1][2]

CAS Number 6065-18-5 [11[2]
IUPAC Name (2E)-3-nitropent-2-ene [1]

Synthesis of 3-Nitro-2-pentene

A common and effective method for the synthesis of conjugated nitroalkenes such as 3-Nitro-
2-pentene is the Henry (nitroaldol) reaction, followed by dehydration of the resulting (3-nitro
alcohol.[3][4]
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Step 1: Henry (Nitroaldol) Reaction

Propanal Nitroethane Base (e.g., EtaN)

Catalyst

3-Nitro-2-pentanol

Step 2: Dehydration

3-Nitro-2-pentanol

Heat

«
"
—
Acid Catalyst (e.g., H2SOa) -

Catalyst - H20

3-Nitro-2-pentene
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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